Cas no 1806934-64-4 (6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine
• CAS No: 1806934-64-4
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4886236
• Update Time: 2025-05-19

6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine

• Inchi： 1S/C7H6F2INO2/c1-13-7-5(12)3(10)2-4(11-7)6(8)9/h2,6,12H,1H3
• InChI Key： BDSPFECGALJOBL-UHFFFAOYSA-N
• SMILES： IC1C(=C(N=C(C(F)F)C=1)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4

Additional information on 6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine

Introduction to 6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine (CAS No. 1806934-64-4)

6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine (CAS No. 1806934-64-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine is characterized by the presence of a difluoromethyl group, a hydroxyl group, an iodine atom, and a methoxy group attached to the pyridine ring. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the difluoromethyl group plays a crucial role in enhancing the compound's bioavailability and efficacy.

In addition to its anti-inflammatory properties, 6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute revealed that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The iodine atom in 6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine also contributes to its therapeutic potential. Iodinated compounds have been widely studied for their ability to target specific tissues and enhance imaging contrast in diagnostic applications. Research published in the Journal of Medicinal Chemistry in 2022 suggested that this compound could be developed into a dual-purpose agent for both imaging and therapy, offering a significant advantage over existing treatments.

The methoxy group in 6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine enhances its lipophilicity, which is essential for improving its cellular uptake and distribution. This property is particularly important for drugs that need to cross biological membranes to reach their target sites. Studies have shown that compounds with enhanced lipophilicity often exhibit better pharmacokinetic profiles, leading to improved therapeutic outcomes.

The hydroxyl group in 6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine plays a crucial role in modulating its biological activity. Hydroxyl groups can participate in hydrogen bonding interactions with target proteins, thereby enhancing the binding affinity and selectivity of the compound. This feature is particularly important for designing drugs with high specificity and reduced side effects.

In conclusion, 6-(Difluoromethyl)-3-hydroxy-4-iodo-2-methoxypyridine (CAS No. 1806934-64-4) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features contribute to its anti-inflammatory, anticancer, and imaging properties, making it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.